Cas no 2172568-77-1 (1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine)

• Product Name: 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine
• CAS No: 2172568-77-1
• MF: C₇H₉F₃N₂S
• MW: 210.219970464706
• CID: 5985569
• PubChem ID: 165877348
• Update Time: 2025-05-24

1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine
• 1-[5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine
• 2172568-77-1
• EN300-1599467

• Inchi： 1S/C7H9F3N2S/c1-3(11)6-12-5(4(2)13-6)7(8,9)10/h3H,11H2,1-2H3
• InChI Key： BJGUBBMFBUCOTK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(F)(F)F)N=C1C(C)N

Computed Properties

• Exact Mass: 210.04385396g/mol
• Monoisotopic Mass: 210.04385396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine

Comprehensive Overview of 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine (CAS No. 2172568-77-1)

1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine (CAS No. 2172568-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The compound's thiazole ring and amine functionality offer versatile sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

The synthesis of 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and structural confirmation. Its CAS No. 2172568-77-1 serves as a unique identifier in chemical databases, facilitating global research collaboration and regulatory compliance.

From an industrial perspective, 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine is increasingly explored for its role in crop protection formulations. The trifluoromethyl group contributes to enhanced pesticidal activity, aligning with the growing need for sustainable agrochemicals. This aligns with current trends in green chemistry, where efficiency and environmental safety are prioritized.

In the context of AI-driven drug discovery, 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine has been flagged as a promising candidate for virtual screening. Computational models predict its compatibility with various enzyme targets, accelerating the identification of lead compounds. This synergy between computational chemistry and experimental validation underscores its relevance in modern pharmaceutical R&D.

Safety and handling of 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) is recommended during handling. Its stability under ambient conditions makes it suitable for long-term storage, a critical factor for research institutions and manufacturing units.

The compound's patent landscape reflects its commercial potential, with several applications filed in the past decade. Key players in the fine chemicals sector are investing in scalable synthesis routes to meet rising demand. This is particularly relevant given the global focus on precision medicine and sustainable agriculture, where niche chemicals like 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine play pivotal roles.

For researchers seeking alternatives to conventional heterocyclic amines, this compound offers a balance of reactivity and stability. Its structure-activity relationship (SAR) studies provide insights into optimizing pharmacokinetic profiles, a hot topic in drug development forums. Additionally, its compatibility with cross-coupling reactions expands its utility in catalysis and material science.

In summary, 1-5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine (CAS No. 2172568-77-1) exemplifies the intersection of innovation and practical application in modern chemistry. Its versatility across pharmaceuticals, agrochemicals, and advanced materials ensures its continued relevance in scientific and industrial advancements.